![molecular formula C12H15F2NO2 B6192144 3-[3-(difluoromethoxy)phenyl]oxan-3-amine CAS No. 2731014-77-8](/img/no-structure.png)
3-[3-(difluoromethoxy)phenyl]oxan-3-amine
Overview
Description
3-[3-(Difluoromethoxy)phenyl]oxan-3-amine (DFMO) is a synthetic compound with a wide range of applications in biological and chemical research. It is an oxazolidinone derivative that has been used as a selective inhibitor of ornithine decarboxylase (ODC), an enzyme involved in the biosynthesis of polyamines. ODC is essential for the growth and proliferation of cells and is an important target for cancer therapies. DFMO has also been studied for its potential applications in the treatment of other diseases such as Alzheimer’s and Parkinson’s. Additionally, DFMO has been used in a variety of laboratory experiments to study the effects of polyamine metabolism on cellular processes.
Scientific Research Applications
3-[3-(difluoromethoxy)phenyl]oxan-3-amine has a wide range of applications in scientific research. It has been used to study the effects of polyamine metabolism on cellular processes. It has also been used to inhibit the growth of cancer cells and to study the effects of ODC inhibition on cell proliferation and apoptosis. Additionally, this compound has been studied for its potential applications in the treatment of other diseases such as Alzheimer’s and Parkinson’s.
Mechanism of Action
3-[3-(difluoromethoxy)phenyl]oxan-3-amine acts as a selective inhibitor of ODC, an enzyme involved in the biosynthesis of polyamines. ODC catalyzes the decarboxylation of ornithine to form putrescine, which is then converted to spermidine and spermine. This compound binds to the active site of ODC and inhibits its activity, thus preventing the formation of polyamines. This leads to a decrease in cell proliferation and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to inhibit the growth of other types of cells, such as neurons and macrophages. Additionally, this compound has been shown to reduce inflammation and oxidative stress. It has also been shown to modulate the immune response and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The use of 3-[3-(difluoromethoxy)phenyl]oxan-3-amine in laboratory experiments has several advantages. It is a relatively inexpensive compound and is relatively easy to synthesize. Additionally, it is a selective inhibitor of ODC and can be used to study the effects of polyamine metabolism on cellular processes. However, this compound also has some limitations. It has a relatively short half-life and can be rapidly metabolized by the body. Additionally, it can be toxic in high concentrations and can cause side effects such as nausea, vomiting, and diarrhea.
Future Directions
The future of 3-[3-(difluoromethoxy)phenyl]oxan-3-amine research is promising. Further research is needed to better understand its potential applications in the treatment of cancer and other diseases. Additionally, further research is needed to explore the potential of this compound as an anti-inflammatory agent. Additionally, further research is needed to explore the potential of this compound as a tool for modulating the immune response and for reducing the production of pro-inflammatory cytokines. Finally, further research is needed to explore the potential of this compound as a tool for studying the effects of polyamine metabolism on cellular processes.
Synthesis Methods
3-[3-(difluoromethoxy)phenyl]oxan-3-amine is synthesized using a two-step process. The first step involves the reaction of 3-amino-2-fluorophenol with ethyl difluoroacetate in the presence of anhydrous potassium carbonate to form the corresponding ethyl ester. The second step involves the reaction of the ethyl ester with anhydrous potassium carbonate in the presence of acetic anhydride to form the desired product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[3-(difluoromethoxy)phenyl]oxan-3-amine involves the reaction of 3-(difluoromethoxy)aniline with epichlorohydrin followed by reduction with sodium borohydride.", "Starting Materials": [ "3-(difluoromethoxy)aniline", "Epichlorohydrin", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 3-(difluoromethoxy)aniline in hydrochloric acid and cool the solution to 0°C.", "Step 2: Slowly add epichlorohydrin to the solution while stirring and maintain the temperature at 0°C for 2 hours.", "Step 3: Add sodium hydroxide to the reaction mixture to adjust the pH to 10-11.", "Step 4: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-[3-(difluoromethoxy)phenyl]oxirane.", "Step 6: Dissolve 3-[3-(difluoromethoxy)phenyl]oxirane in ethanol and add sodium borohydride to the solution.", "Step 7: Stir the reaction mixture at room temperature for 2 hours.", "Step 8: Quench the reaction with water and extract the product with ethyl acetate.", "Step 9: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 10: Evaporate the solvent to obtain 3-[3-(difluoromethoxy)phenyl]oxan-3-amine." ] } | |
CAS RN |
2731014-77-8 |
Molecular Formula |
C12H15F2NO2 |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
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